Cas no 1270030-08-4 (2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a pyrene-based boronic ester derivative, commonly employed as an intermediate in organic synthesis and materials science. Its key advantages include high stability under ambient conditions, efficient reactivity in Suzuki-Miyaura cross-coupling reactions, and utility in constructing conjugated systems for optoelectronic applications. The tert-butyl group enhances solubility in organic solvents.
2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1270030-08-4 structure
Product Name:2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1270030-08-4
MF:C26H29BO2
MW:384.318267583847
MDL:MFCD31618106
CID:3043645
PubChem ID:354335077
Update Time:2025-06-17

2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-[7-(tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • [7-(tert-Butyl)pyren-2-yl]boronic Acid Pinacol Ester
    • 2-(tert-Butyl)-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
    • B5489
    • 2-(7-(tert-Butyl)pyren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • VAC03008
    • BS-53441
    • MFCD31618106
    • 2-(7-tert-butylpyren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1270030-08-4
    • CS-0378082
    • T70182
    • SCHEMBL2403716
    • 2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL: MFCD31618106
    • Inchi: 1S/C26H29BO2/c1-24(2,3)20-12-16-8-10-18-14-21(27-28-25(4,5)26(6,7)29-27)15-19-11-9-17(13-20)22(16)23(18)19/h8-15H,1-7H3
    • InChI Key: KZUKZYBHDUDEHR-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C3C=CC4C=C(C=C5C=CC(C=2)=C3C=45)C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 384.2260603g/mol
  • Monoisotopic Mass: 384.2260603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Melting Point: 241°C(lit.)
  • λmax: 385(Hexane)(lit.)

2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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